molecular formula C16H12Cl2N2O2 B4058698 2-{[3-(2,4-dichlorophenyl)-3-oxo-1-propen-1-yl]amino}benzamide

2-{[3-(2,4-dichlorophenyl)-3-oxo-1-propen-1-yl]amino}benzamide

Cat. No.: B4058698
M. Wt: 335.2 g/mol
InChI Key: YOVABDCRZCCORI-BQYQJAHWSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a benzamide derivative. Benzamides are organic compounds containing a carboxamido substituent attached to a benzene ring . They are known to display a wide range of pharmacological properties .


Synthesis Analysis

While specific synthesis methods for your compound were not found, similar compounds such as 3,4-Dichlorophenethylamine can be obtained by reacting 3,4-dichlorophenylacetonitrile with a suspension of lithium aluminum hydride (LiAlH4) in dry diethyl ether in the presence of N2 .


Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated using techniques like FT-IR, UV–visible, 1H NMR, HRMS, and single-crystal X-ray diffraction .


Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds have been studied using techniques like FT-IR, UV–visible, 1H NMR, HRMS .

Scientific Research Applications

Dopamine Receptor Agonists Research on compounds like pramipexole, which shows high affinity for dopamine D2-like receptors and is effective in treating Parkinson's disease, highlights the importance of understanding receptor selectivity and efficacy in drug development. This research can provide insights into the design and application of similar compounds in therapeutic contexts (Piercey et al., 1996).

Drug Efficacy and Safety Investigations into the therapeutic efficacy and safety of new compounds, such as sertaconazole for treating Pityriasis versicolor, demonstrate the process of assessing the clinical benefits and potential risks of novel drugs. This process is essential for any compound being considered for medical use, providing a template for research into the applications of "2-{[3-(2,4-dichlorophenyl)-3-oxo-1-propen-1-yl]amino}benzamide" in therapeutic settings (Nasarre et al., 1992).

Future Directions

While specific future directions for your compound were not found, similar compounds have been studied for their potential in various fields such as medicine, agriculture, and organic synthesis .

Properties

IUPAC Name

2-[[(E)-3-(2,4-dichlorophenyl)-3-oxoprop-1-enyl]amino]benzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H12Cl2N2O2/c17-10-5-6-11(13(18)9-10)15(21)7-8-20-14-4-2-1-3-12(14)16(19)22/h1-9,20H,(H2,19,22)/b8-7+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YOVABDCRZCCORI-BQYQJAHWSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)C(=O)N)NC=CC(=O)C2=C(C=C(C=C2)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C(C(=C1)C(=O)N)N/C=C/C(=O)C2=C(C=C(C=C2)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H12Cl2N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

335.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-{[3-(2,4-dichlorophenyl)-3-oxo-1-propen-1-yl]amino}benzamide
Reactant of Route 2
Reactant of Route 2
2-{[3-(2,4-dichlorophenyl)-3-oxo-1-propen-1-yl]amino}benzamide
Reactant of Route 3
Reactant of Route 3
2-{[3-(2,4-dichlorophenyl)-3-oxo-1-propen-1-yl]amino}benzamide
Reactant of Route 4
Reactant of Route 4
2-{[3-(2,4-dichlorophenyl)-3-oxo-1-propen-1-yl]amino}benzamide
Reactant of Route 5
2-{[3-(2,4-dichlorophenyl)-3-oxo-1-propen-1-yl]amino}benzamide
Reactant of Route 6
Reactant of Route 6
2-{[3-(2,4-dichlorophenyl)-3-oxo-1-propen-1-yl]amino}benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.